3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 3-methyl-2-nitro-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C11H9N3O3S/c1-7-3-2-4-8(9(7)14(16)17)10(15)13-11-12-5-6-18-11/h2-6H,1H3,(H,12,13,15)
• InChI Key: VNAPRPPPYFDRTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=NC=CS2)[N+](=O)[O-]
• Molecular Formula: C11H9N3O3S
• Molecular Weight: 263.27 g/mol

Description

3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide, also known as MNBA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MNBA has been shown to have a unique mechanism of action, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide inhibits the activity of PTP1B by binding to the active site of the enzyme and preventing it from dephosphorylating its substrate. This results in an increase in the phosphorylation of certain proteins, leading to downstream effects on various cellular signaling pathways. 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide has been shown to have a unique mechanism of action compared to other PTP inhibitors, making it a valuable tool for studying the specific roles of PTP1B in various diseases.
Biochemical and Physiological Effects:
3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide has been shown to have various biochemical and physiological effects due to its ability to selectively inhibit the activity of PTP1B. In animal studies, 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide has been shown to improve glucose tolerance and insulin sensitivity, making it a potential therapeutic agent for the treatment of diabetes and obesity. 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide has several advantages for lab experiments, including its high purity and specificity for PTP1B inhibition. However, 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations. These limitations should be taken into consideration when designing experiments using 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide.

Future Directions

There are several future directions for research involving 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide. One potential direction is the development of 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide-based therapeutics for the treatment of diabetes and obesity. Another potential direction is the study of the specific roles of PTP1B in various diseases using 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide as a tool. Additionally, further optimization of the synthesis method for 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide could lead to higher yields and greater efficiency in lab experiments. Overall, 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide has the potential to be a valuable tool for studying various biochemical and physiological processes, and further research in this area could lead to important advancements in the field of scientific research.

Synthesis Methods

3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the reaction of 2-aminothiazole with 3-methylbenzoic acid to form 3-methyl-N-(1,3-thiazol-2-yl)benzamide. The second step involves the nitration of this intermediate using nitric acid and acetic anhydride to form 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide. This synthesis method has been optimized to produce high yields of 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide with high purity.

Scientific Research Applications

3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide has been used in various scientific research studies due to its ability to selectively inhibit the activity of certain enzymes. One of the most notable applications of 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide is in the study of protein tyrosine phosphatases (PTPs), which play a crucial role in various cellular signaling pathways. 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide has been shown to selectively inhibit the activity of PTP1B, a PTP that is involved in the regulation of glucose and lipid metabolism. This makes 3-methyl-2-nitro-N-1,3-thiazol-2-ylbenzamide a valuable tool for studying the role of PTP1B in various diseases such as diabetes and obesity.